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Compound of Interest

Compound Name: 9-Methyladenine

Cat. No.: B015306

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Methyladenine (9-meA) is a purine derivative characterized by a methyl group attached to
the N9 position of the adenine base. This modification has significant implications in various
biological processes and serves as a crucial molecule in biochemical and pharmaceutical
research. As a metabolite, 9-meA is involved in the broader context of nucleic acid methylation,
particularly related to N6-methyladenosine (m6A), a key regulator of gene expression. This
guide provides a comprehensive overview of the structural and chemical properties of 9-
Methyladenine, detailed experimental protocols for its synthesis and analysis, and
visualizations of relevant biological and experimental workflows.

Core Chemical and Structural Properties

9-Methyladenine is a white to beige crystalline solid. Its fundamental chemical and physical
properties are summarized in the tables below for easy reference and comparison.

Structural and Identification Data
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Property Value

IUPAC Name 9-methyl-9H-purin-6-amine

Synonyms N9-Methyladenine, 6-Amino-9-methylpurine
CAS Number 700-00-5[1][2]

Chemical Formula CeH7Ns[1][3]

Molecular Weight 149.15 g/mol [1][3]

SMILES String Cnlcnc2c(N)ncncl2[1]

InChl Key WRXCXOUDSPTXNX-UHFFFAOY SA-N[1]

Physicochemical Properties

Property Value

Melting Point 300-305 °C[1]

Solubility Soluble in methanol and water[4]
Appearance Beige crystals[5]

pKa 4.56 £ 0.10 (Predicted)[5]

Experimental Protocols

Detailed experimental protocols are essential for the accurate and reproducible use of 9-
Methyladenine in a research setting. The following sections outline generalized procedures for
its synthesis, purification, and characterization.

Synthesis of 9-Methyladenine

The synthesis of 9-Methyladenine can be achieved through the N9-alkylation of adenine with
a methylating agent.

Materials:

e Adenine
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Methyl iodide (CHsl)

Potassium carbonate (K2COs)

N,N-Dimethylformamide (DMF)

Methanol

Water

Procedure:

Reaction Setup: In a round-bottom flask, suspend adenine and anhydrous potassium
carbonate in anhydrous DMF.

Alkylation: Add methyl iodide to the suspension.

Reaction Conditions: Stir the reaction mixture at room temperature or a slightly elevated
temperature.

Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or
liquid chromatography-mass spectrometry (LC-MS).

Workup: Once the reaction is complete, filter the mixture to remove inorganic salts. Remove
the DMF from the filtrate under reduced pressure.

Purification: Purify the crude product by recrystallization from a methanol/water mixture to
yield pure 9-Methyladenine.

Purification and Characterization Workflow

A general workflow for the purification and quality control of synthesized 9-Methyladenine is

depicted below.
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Purification and Characterization Workflow of 9-Methyladenine
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A typical workflow for the purification and quality control of synthesized 9-Methyladenine.

Analytical Methodologies

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve a small amount of 9-Methyladenine in a suitable deuterated
solvent, such as DMSO-de.

e 1H NMR: The *H NMR spectrum will show characteristic signals for the protons on the purine
ring and a singlet for the N9-methyl group.

e 13C NMR: The 3C NMR spectrum will display signals corresponding to the carbons of the
purine ring and the methyl group.

Mass Spectrometry (MS):
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o Sample Preparation: Prepare a dilute solution of the compound in a solvent like methanol or
an acetonitrile/water mixture.

« lonization: Electrospray ionization (ESI) in positive ion mode is commonly used.

¢ Analysis: The full scan mass spectrum should show the protonated molecule [M+H]* at m/z
150.1. Tandem mass spectrometry (MS/MS) can be used to confirm the structure by
analyzing the fragmentation pattern.

Biological Significance and Signaling Pathways

While 9-Methyladenine itself is not a direct participant in a major signaling pathway in the
same way as second messengers, its presence is significant in the context of DNA and RNA
methylation. N6-adenine methylation in DNA (6mA) is an emerging epigenetic mark in
eukaryotes, and its regulation involves "writer" (methyltransferases), "eraser" (demethylases),
and "reader" (binding proteins) proteins. 9-Methyladenine can be considered a structural
analog in studies of these processes.

The following diagram illustrates a simplified representation of the dynamic regulation of N6-
adenine methylation in DNA.
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Simplified N6-Adenine DNA Methylation Pathway
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Dynamic regulation of N6-adenine methylation in DNA.

Conclusion

9-Methyladenine is a molecule of significant interest due to its structural relationship to
modified bases found in nucleic acids. Its well-defined chemical and physical properties,
coupled with established synthetic and analytical protocols, make it a valuable tool for
researchers in biochemistry, molecular biology, and drug development. Understanding its
characteristics is fundamental for studies investigating the roles of adenine methylation in

biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of Hasth
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